Methyl 4-(3,4-dichlorophenyl)-4-oxobutanoate
Cat. No. B3317155
M. Wt: 261.1 g/mol
InChI Key: UJWNTEMUBXPDGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06159967
Procedure details
1.00 g (6.80 mmole) of dichlorobenzene and 0.72 g (7.14 mmole) of succinic anhydride were suspended in 3 ml of dichloroethane and 1.36 g (10.2 mmole) of aluminum chloride powder were added. The mixture was then stirred at 60° C. for 3 hours. At the end of this time, the reaction mixture was ice-cooled and 1 N aqueous hydrochloric acid was added. The mixture was then extracted with methylene chloride. The organic extract was washed with a saturated aqueous solution of sodium chloride and then dried over anhydrous sodium sulfate. The solvent was then removed by distillation under reduced pressure. The resulting residue was dissolved in 30 ml of methanol, and 0.20 ml of an aqueous solution of sulfuric acid was added. The solution was then heated under reflux for 2 hours, after which the reaction mixture was cooled to room temperature, poured into water and then extracted with diethyl ether. The organic extract was washed with a saturated aqueous solution of sodium hydrogencarbonate and with a saturated aqueous solution of sodium chloride, in that order, and dried over anhydrous sodium sulfate. The solvent was then removed by distillation under reduced pressure. The resulting residue was purified by silica gel column chromatography, using a gradient elution method, with mixtures of hexane and diethyl ether ranging from 17:3 to 7:3 by volume as the eluent, to obtain 0.25 g (yield 14%) of the title compound as pale orange crystals.
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:6](Cl)=[CH:5][CH:4]=[C:3](Cl)[CH:2]=1.[C:9]1(=[O:15])[O:14][C:12](=[O:13])[CH2:11][CH2:10]1.[Cl-:16].[Al+3].[Cl-:18].[Cl-].Cl.Cl[CH:22](Cl)C>C(OCC)C.CCCCCC>[CH3:22][O:14][C:12](=[O:13])[CH2:11][CH2:10][C:9]([C:6]1[CH:5]=[CH:4][C:3]([Cl:16])=[C:2]([Cl:18])[CH:1]=1)=[O:15] |f:2.3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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C1=CC(=CC=C1Cl)Cl
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Step Two
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Name
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Quantity
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0.72 g
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Type
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reactant
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Smiles
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C1(CCC(=O)O1)=O
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Step Three
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Name
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Quantity
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1.36 g
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Five
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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ClC(C)Cl
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Step Six
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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solvent
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Smiles
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C(C)OCC
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Name
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Quantity
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0 (± 1) mol
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|
Type
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solvent
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|
Smiles
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CCCCCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was then stirred at 60° C. for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The mixture was then extracted with methylene chloride
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The organic extract
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WASH
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Type
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WASH
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|
Details
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was washed with a saturated aqueous solution of sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The solvent was then removed by distillation under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The resulting residue was dissolved in 30 ml of methanol
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ADDITION
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Type
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ADDITION
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Details
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0.20 ml of an aqueous solution of sulfuric acid was added
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The solution was then heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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under reflux for 2 hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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after which the reaction mixture was cooled to room temperature
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ADDITION
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Type
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ADDITION
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Details
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poured into water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with diethyl ether
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The organic extract
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WASH
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Type
|
WASH
|
|
Details
|
was washed with a saturated aqueous solution of sodium hydrogencarbonate and with a saturated aqueous solution of sodium chloride, in that order
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was then removed by distillation under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting residue was purified by silica gel column chromatography
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WASH
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Type
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WASH
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|
Details
|
a gradient elution method
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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COC(CCC(=O)C1=CC(=C(C=C1)Cl)Cl)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.25 g | |
| YIELD: PERCENTYIELD | 14% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
